Cas no 1602345-75-4 (4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline
• CAS No: 1602345-75-4
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• MDL: MFCD28155018
• CID: 4607781
• Update Time: 2025-05-20

4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline

• MDL： MFCD28155018
• Inchi： 1S/C8H6BrF4NO/c9-4-1-7(6(14)2-5(4)10)15-3-8(11,12)13/h1-2H,3,14H2
• InChI Key： QREDPEMYZOLEHE-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(Br)C=C1OCC(F)(F)F

Additional information on 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline

Comprehensive Overview of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline (CAS No. 1602345-75-4)

4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline (CAS No. 1602345-75-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and fluorine substitution pattern combined with a trifluoroethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluoroaromatic compounds like 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline is driven by their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such building blocks. Questions like "How does fluorination improve drug efficacy?" or "What are the applications of brominated anilines in agrochemicals?" frequently appear in scientific forums, reflecting the compound's significance.

From a synthetic perspective, CAS No. 1602345-75-4 serves as a versatile precursor for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocycles. Its electron-withdrawing properties, attributed to the trifluoroethoxy moiety, are particularly advantageous in tuning reactivity. This aligns with the broader industry focus on sustainable chemistry and atom-efficient synthesis, topics dominating recent conferences and publications.

Analytical characterization of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are frequently discussed in online platforms, with queries such as "How to confirm the purity of fluorinated anilines?" highlighting practical challenges faced by chemists. The compound's stability under various conditions also makes it a subject of interest in process chemistry optimization studies.

In the context of green chemistry, researchers are exploring eco-friendly derivatization routes for CAS No. 1602345-75-4, minimizing hazardous byproducts. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Discussions on platforms like ResearchGate often link such compounds to circular economy principles, emphasizing waste reduction in fine chemical manufacturing.

Looking ahead, the role of 4-Bromo-5-fluoro-2-(2,2,2-trifluoroethoxy)aniline in precision medicine and crop protection formulations is expected to expand. With increasing investments in bioconjugation technologies and targeted delivery systems, this compound may contribute to next-generation therapeutics. Its compatibility with continuous flow chemistry setups—another hot topic in Industry 4.0—further enhances its appeal for scalable production.